Cas no 5848-75-9 (Acetonitrile,2,2'-thiobis-)

• Product Name: Acetonitrile,2,2'-thiobis-
• CAS No: 5848-75-9
• MF: C₄H₄N₂S
• MW: 112.152958869934
• CID: 366260
• PubChem ID: 354968
• Update Time: 2025-04-19

Acetonitrile,2,2'-thiobis- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2,2'-thiobis-
• 2-(cyanomethylsulfanyl)acetonitrile
• 2-[(CYANOMETHYL)THIO]ACETONITRILE
• 1,3-dicyano-2-thiapropane
• Acetonitrile,2,2'-thiobis
• bis(cyanomethyl)sulfide
• sulfanediyl-bis-acetonitrile
• thiobismethylenyl dinitrile
• Thiodiacetonitrile
• Acetonitrile,thiodi- (6CI,7CI,8CI)
• NSC 607750
• Thiobisacetonitrile
• 6-METHOXY-1-METHYLQUINOLINIUMIODIDE
• 2,2'-thiodiacetonitrile
• 5848-75-9
• DTXSID90326660
• YFUCPLPDBPZLGK-UHFFFAOYSA-N
• FT-0635878
• SCHEMBL1034321
• NSC-607750
• NSC607750

• Inchi： 1S/C4H4N2S/c5-1-3-7-4-2-6/h3-4H2
• InChI Key： YFUCPLPDBPZLGK-UHFFFAOYSA-N
• SMILES： S(CC#N)CC#N

Computed Properties

• Exact Mass: 112.01000
• Monoisotopic Mass: 112.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.88000
• LogP: 0.76676

Acetonitrile,2,2'-thiobis- Security Information

• Safety Instruction： S22-S36/37
• Risk Phrases：R20/21/22
• Safety Term：S22;S36/37